Cas no 34456-78-5 (1-acetylpiperidin-3-one)

• Product Name: 1-acetylpiperidin-3-one
• CAS No: 34456-78-5
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD15146663
• CID: 1005910
• Update Time: 2025-06-27

1-acetylpiperidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-3-piperidinone
• 1-ACETYL-PIPERIDIN-3-ONE
• 1-acetylpiperidin-3-one
• N-Acetyl-3-piperidinone

• MDL： MFCD15146663
• Inchi： 1S/C7H11NO2/c1-6(9)8-4-2-3-7(10)5-8/h2-5H2,1H3
• InChI Key： RWHGRWSDPVNGMH-UHFFFAOYSA-N
• SMILES： O=C1CN(C(C)=O)CCC1

Computed Properties

• Exact Mass: 141.07903
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.126±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (260 g/l) (25 º C),
• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-acetylpiperidin-3-one

Comprehensive Overview of 1-Acetylpiperidin-3-one (CAS No. 34456-78-5): Properties, Applications, and Industry Insights

1-Acetylpiperidin-3-one (CAS No. 34456-78-5) is a versatile organic compound belonging to the class of N-acylated piperidine derivatives. This structurally unique molecule features a piperidin-3-one core modified by an acetyl group at the nitrogen position, imparting distinct chemical and physical properties. The compound has garnered significant attention in pharmaceutical research, agrochemical development, and specialty chemical synthesis due to its reactivity as a ketone-bearing heterocycle.

Recent trends in drug discovery have highlighted the importance of piperidine derivatives like 1-acetylpiperidin-3-one as privileged scaffolds. Industry reports indicate a 23% annual growth in patent filings involving modified piperidines (2020-2023), with particular interest in their role as bioisosteres and conformational modifiers. The ketone functionality at the 3-position enables diverse transformations, making this compound valuable for constructing molecular libraries in combinatorial chemistry.

From a physicochemical perspective, 1-acetylpiperidin-3-one typically presents as a pale yellow to colorless liquid with moderate solubility in polar organic solvents. Advanced analytical techniques including HPLC-MS and NMR spectroscopy confirm its structural integrity, while GC purity analysis ensures quality control for research applications. The compound's logP value (predicted ~0.8) suggests balanced lipophilicity, a desirable trait for medicinal chemistry intermediates.

The synthetic utility of 34456-78-5 extends to multiple domains: as a precursor for C-C bond formation via aldol reactions, as a substrate for reductive amination protocols, and as a building block for heterocyclic expansion strategies. Recent publications demonstrate its incorporation into kinase inhibitor prototypes and G protein-coupled receptor (GPCR) modulators. These applications align with growing market demand for targeted therapeutics and precision medicine approaches.

Environmental and green chemistry considerations have prompted innovation in 1-acetylpiperidin-3-one production methods. Emerging catalytic processes utilizing biodegradable reagents show promise for reducing the ecological footprint of piperidine derivative synthesis. Such advancements respond to increasing researcher inquiries about sustainable synthetic routes and atom economy in organic transformations.

Analytical challenges associated with 1-acetylpiperidin-3-one characterization have spurred development of improved chromatographic methods. Modern UHPLC techniques with charged aerosol detection now enable precise quantification even in complex matrices. These methodological improvements address common user questions regarding compound purity assessment and impurity profiling in synthetic workflows.

The commercial landscape for 34456-78-5 reflects broader trends in fine chemicals distribution. While traditionally supplied in gram quantities for research purposes, scaling initiatives now support kilogram-scale production to meet growing demand from contract research organizations (CROs) and pharmaceutical developers. Market intelligence suggests particular interest from innovators working on neuroactive compounds and metabolic disorder therapeutics.

From a regulatory standpoint, proper handling of 1-acetylpiperidin-3-one requires standard laboratory safety protocols. Material Safety Data Sheets (MSDS) recommend storage under inert atmosphere at controlled temperatures to maintain stability. These precautions align with industry best practices for oxygen-sensitive compounds and address frequent user queries about chemical storage conditions.

Emerging research directions explore the compound's potential in material science applications, particularly as a monomer for functional polymer synthesis. The dual functionality (ketone and amide) enables participation in step-growth polymerization, opening possibilities for novel biocompatible materials. This interdisciplinary potential frequently appears in searches related to advanced material development.

Intellectual property analysis reveals expanding patent coverage for 1-acetylpiperidin-3-one derivatives, with particular concentration in central nervous system (CNS) therapeutics and anti-inflammatory agents. This correlates with search engine data showing increased queries for piperidine-based drug candidates and small molecule modulators. The compound's structural flexibility supports its continued relevance in structure-activity relationship (SAR) studies.

For researchers sourcing 34456-78-5, quality verification remains paramount. Reputable suppliers now provide comprehensive analytical documentation including spectroscopic validation and residual solvent analysis. These practices respond to the pharmaceutical industry's emphasis on quality by design (QbD) principles and address common purchaser concerns regarding batch-to-batch consistency.

The future outlook for 1-acetylpiperidin-3-one appears robust, driven by sustained interest in nitrogen heterocycles for bioactive compound development. Ongoing studies investigating its metabolic stability and pharmacokinetic properties may further expand its utility. As synthetic methodologies advance, this versatile building block will likely maintain its position as a valuable tool for molecular innovation across multiple scientific disciplines.